Cas no 127393-84-4 (Mercury, bromo[3-(4-hydroxy-3-methoxyphenyl)-2-methoxypropyl]-)

Mercury, bromo[3-(4-hydroxy-3-methoxyphenyl)-2-methoxypropyl]- structure

127393-84-4 structure

Product Name:Mercury, bromo[3-(4-hydroxy-3-methoxyphenyl)-2-methoxypropyl]-

CAS No:127393-84-4

Molecular Formula:C₁₁H₁₅BrHgO₃

Molecular Weight:475.728999376297

CID:5616262

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Mercury, bromo[3-(4-hydroxy-3-methoxyphenyl)-2-methoxypropyl]- Properties

Names and Identifiers

- Mercury, bromo[3-(4-hydroxy-3-methoxyphenyl)-2-methoxypropyl]-
- InChIKey： AUCAOWDMDQBVRR-UHFFFAOYSA-M
- Inchi： 1S/C11H15O3.BrH.Hg/c1-8(13-2)6-9-4-5-10(12)11(7-9)14-3;;/h4-5,7-8,12H,1,6H2,2-3H3;1H;/q;;+1/p-1
- SMILES： [Hg](Br)CC(OC)CC1=CC=C(O)C(OC)=C1

Mercury, bromo[3-(4-hydroxy-3-methoxyphenyl)-2-methoxypropyl]- Related Literature

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2. Transfer hydrogenation of phenol over Co-CoOx/N-doped carbon: boosted catalyst performance enabled by synergistic catalysis between Co0 and Coδ+†

Yunqing Nie,Wei Lin,Yongsheng Zhang,Yi Chen,Renfeng Nie Dalton Trans., 2022,51, 15983-15989
3. Sintering behavior and thermoelectric properties of LaCoO3 ceramics with Bi2O3–B2O3–SiO2 as a sintering aid

Jiao Han,Ying Song,Xue Liu,Fuping Wang RSC Adv., 2014,4, 51995-52000
4. Study of the diffusion properties of zeolite mixtures by combined gravimetric analysis, IR spectroscopy and inversion methods (IRIS)†

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5. Cu(i)-based delafossite compounds as photocathodes in p-type dye-sensitized solar cells

Mingzhe Yu,Thomas I. Draskovic,Yiying Wu Phys. Chem. Chem. Phys., 2014,16, 5026-5033
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Juxiang Yang,Daodao Hu,Wei Li,Yuan Jia,Pengna Li RSC Adv., 2021,11, 37904-37916
7. Figure of merit ZT of a thermoelectric device defined from materials properties†

G. Jeffrey Snyder,Alemayouh H. Snyder Energy Environ. Sci., 2017,10, 2280-2283
8. Laser desorption and ionization time-of-flightversus matrix-assisted laser desorption and ionization time-of-flight mass spectrometry of Pt(ii) and Ru(iii) metal complexes†

Bojana Damnjanović,Tina Kamčeva,Biljana Petrović,Živadin D. Bugarčić,Marijana Petković Anal. Methods, 2011,3, 400-407
9. Stress memory for the visualization detection of complicated mechanical structures via trap structure manipulation†

Zhichao Liu,Xue Yu,Lei Zhao,Haitao Tang,Zhaofeng Wang,Xiaodie Zhu,Xiuxia Yang,Feng Zhao,Jianbei Qiu,Xuhui Xu J. Mater. Chem. C, 2022,10, 11697-11702
10. High-pressure stabilization of argon fluorides†‡

Patryk Zaleski-Ejgierd Phys. Chem. Chem. Phys., 2016,18, 2309-2313

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